1-(4,5-Dihydro-furan-3-YL)-2,2,2-trifluoro-ethylamine

• CAS No.: 886371-69-3
• Molecular Formula: C6H8F3NO
• Molecular Weight: 167.13 g/mol
• IUPAC Name: 1-(2,3-dihydrofuran-4-yl)-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C6H8F3NO/c7-6(8,9)5(10)4-1-2-11-3-4/h3,5H,1-2,10H2
• InChI Key: WSWIATCXDLLGHZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC=C1C(C(F)(F)F)N

Description

1-(4,5-Dihydro-furan-3-YL)-2,2,2-trifluoro-ethylamine is a chemical compound characterized by the presence of a dihydrofuran ring and a trifluoroethylamine group

Preparation Methods

The synthesis of 1-(4,5-Dihydro-furan-3-YL)-2,2,2-trifluoro-ethylamine typically involves the reaction of dihydrofuran derivatives with trifluoroethylamine. One common method includes the use of diazocarbonyl compounds, which undergo a rhodium-catalyzed reaction to form the desired product . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-(4,5-Dihydro-furan-3-YL)-2,2,2-trifluoro-ethylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the trifluoroethylamine group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts such as palladium, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4,5-Dihydro-furan-3-YL)-2,2,2-trifluoro-ethylamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its effects on biological systems.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism by which 1-(4,5-Dihydro-furan-3-YL)-2,2,2-trifluoro-ethylamine exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other biomolecules, leading to changes in biochemical pathways. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

1-(4,5-Dihydro-furan-3-YL)-2,2,2-trifluoro-ethylamine can be compared with other similar compounds, such as:

1-(4,5-Dihydrofuran-3-yl)-2,2,2-trifluoroethanone: This compound shares the dihydrofuran and trifluoroethyl groups but differs in the functional group attached to the ethyl chain.

2-(4,5-Dihydrofuran-3-yl)-3-phenyl-1,3,2-oxazaphospholidine: This compound contains a similar dihydrofuran ring but is part of a more complex tricyclic structure.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.